Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1'-biphenyl]-2-yl-N-methyl-

• CAS No.: 787590-80-1
• Molecular Formula: C19H16N4
• Molecular Weight: 300.4 g/mol
• IUPAC Name: N-methyl-3-(2-phenylphenyl)imidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C19H16N4/c1-20-18-19-22-13-17(23(19)12-11-21-18)16-10-6-5-9-15(16)14-7-3-2-4-8-14/h2-13H,1H3,(H,20,21)
• InChI Key: YMISUEBQJWYWNO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CN2C1=NC=C2C3=CC=CC=C3C4=CC=CC=C4

Description

Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1’-biphenyl]-2-yl-N-methyl- is a heterocyclic compound that has garnered significant interest in the fields of organic synthesis and medicinal chemistry This compound features a fused imidazo-pyrazine ring system, which is known for its versatility and potential biological activity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1’-biphenyl]-2-yl-N-methyl- typically involves multistep reactions One common method includes the condensation of 2-aminopyrazine with appropriate aldehydes or ketones, followed by cyclization reactions to form the imidazo-pyrazine core

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the formation of the desired product. Techniques such as chromatography and recrystallization are employed to purify the final compound.

Chemical Reactions Analysis

Types of Reactions

Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1’-biphenyl]-2-yl-N-methyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, especially for introducing different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenated reagents, strong acids or bases.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazo[1,2-a]pyrazin-8-one derivatives, while reduction can produce various amine derivatives.

Scientific Research Applications

Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1’-biphenyl]-2-yl-N-methyl- has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1’-biphenyl]-2-yl-N-methyl- involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent biological responses.

Comparison with Similar Compounds

Similar Compounds

• Imidazo[1,2-a]pyrimidine
• Imidazo[1,2-a]pyridine
• Imidazo[1,5-a]pyrazine

Uniqueness

Imidazo[1,2-a]pyrazin-8-amine, 3-[1,1’-biphenyl]-2-yl-N-methyl- stands out due to its unique structural features, such as the fused imidazo-pyrazine ring and the presence of biphenyl and N-methyl groups